Cas no 399534-53-3 (D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI))

D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI) structure
399534-53-3 structure
Product Name:D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI)
CAS No:399534-53-3
MF:C15H17ClO5
MW:312.745484113693
CID:299955
PubChem ID:24878420
Update Time:2025-09-21

D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI)
    • [(3S,3aR,6R,6aR)-3-phenylmethoxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] 2-chloroacetate
    • SCHEMBL22034464
    • 1,4:3,6-Dianhydro-2-O-benzyl-5-O-(chloroacetyl)-D-glucitol
    • 5-Chloroacetoxy-2-benzyloxyisosorbide
    • 399534-53-3
    • 5-Chloroacetyl-2-benzylisosorbide
    • DTXSID00746476
    • (3R,3AR,6S,6aR)-6-(benzyloxy)hexahydrofuro[3,2-b]furan-3-yl 2-chloroacetate
    • MDL: MFCD03093964
    • Inchi: 1S/C15H17ClO5/c16-6-13(17)21-12-9-20-14-11(8-19-15(12)14)18-7-10-4-2-1-3-5-10/h1-5,11-12,14-15H,6-9H2/t11-,12+,14+,15+/m0/s1
    • InChI Key: YLHIRNODFBHYME-CTHBEMJXSA-N
    • SMILES: ClCC(=O)O[C@@H]1CO[C@@H]2[C@H](CO[C@@H]21)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 312.0764513g/mol
  • Monoisotopic Mass: 312.0764513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.316 g/mL at 25 °C(lit.)
  • Boiling Point: 343-344 °C(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.537(lit.)
  • Optical Activity: [α]20/D +103.5°, c = 1 in THF

D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/38

D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-233336-1g
5-Chloroacetyl-2-benzylisosorbide,
399534-53-3
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¥684.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-233336-1 g
5-Chloroacetyl-2-benzylisosorbide,
399534-53-3
1g
¥684.00 2023-07-11

D-Glucitol,1,4:3,6-dianhydro-2-O-(phenylmethyl)-, chloroacetate (9CI) Related Literature

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